![molecular formula C14H7F4N3O2 B1418254 3-[4-(4-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one CAS No. 1219454-05-3](/img/structure/B1418254.png)
3-[4-(4-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
Overview
Description
Synthesis Analysis
The synthesis of this compound is not explicitly mentioned in the search results. For detailed synthesis procedures, it is recommended to refer to specialized literature or databases .Molecular Structure Analysis
The molecular structure analysis of this compound is not provided in the search results. For a detailed molecular structure analysis, it is recommended to use specialized software or databases .Chemical Reactions Analysis
The specific chemical reactions involving this compound are not provided in the search results. For detailed information on the chemical reactions of this compound, it is recommended to refer to specialized literature or databases .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not provided in the search results. For detailed information on the physical and chemical properties of this compound, it is recommended to refer to specialized literature or databases .Scientific Research Applications
Anticancer Research
This compound has shown promise in anticancer studies. Derivatives of this compound have been synthesized and evaluated for their antiproliferative action against human colon cancer cell lines . The results indicated that certain derivatives could induce cell death via the mitochondrial apoptotic pathway, highlighting the potential of this compound in developing new anticancer drugs.
Drug Design
The pyridinyl and oxadiazolone moieties present in the compound are of significant interest in drug design due to their pharmacophoric properties. These structures are often found in drugs with diverse therapeutic applications, including antidepressants, antipsychotics, and antihistamines .
Synthetic Intermediate
This compound is used as a synthetic intermediate in the preparation of various chemical entities. Its structure allows for further functionalization, making it a valuable starting point for the synthesis of more complex molecules .
Pharmacological Studies
Compounds containing the trifluoromethyl group, like this one, are extensively reviewed for their pharmacological activities. They are part of many FDA-approved drugs and are studied for their potential uses in treating various diseases and disorders .
Kinase Inhibition
Derivatives of this compound have been designed and synthesized for their potential in kinase inhibition. These studies are crucial for the development of treatments for diseases where kinase activity is dysregulated, such as certain types of cancer .
Organic Synthesis
The compound’s unique structure makes it a candidate for use in organic synthesis. Its reactivity can be harnessed to create a variety of novel organic compounds, which can have applications across different fields of chemistry .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[4-[4-fluoro-3-(trifluoromethyl)phenyl]pyridin-2-yl]-4H-1,2,4-oxadiazol-5-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7F4N3O2/c15-10-2-1-7(5-9(10)14(16,17)18)8-3-4-19-11(6-8)12-20-13(22)23-21-12/h1-6H,(H,20,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJQDNNAUFYYHLD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=NC=C2)C3=NOC(=O)N3)C(F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7F4N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(4-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Furo[3,2-d]pyrimidin-4(3H)-one](/img/structure/B1418173.png)
![3-[3-(3-thienyl)-1,2,4-oxadiazol-5-yl]pyridin-2(1H)-one](/img/structure/B1418176.png)
![3-(4-methoxyphenyl)-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one](/img/structure/B1418177.png)
![7-Aminopyrazolo[1,5-a]pyrimidin-5-ol](/img/structure/B1418179.png)
![5-Amino-[1,3,4]thiadiazole-2-carbaldehyde oxime](/img/structure/B1418187.png)
![7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B1418192.png)
![3-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyridine-2-thiol](/img/structure/B1418193.png)